Cas no 1309-38-2 (Magnetite)

• Product Name: Magnetite
• CAS No: 1309-38-2
• MF: FeO
• MW: 71.8444013595581
• CID: 144945
• Update Time: 2026-05-14

Magnetite Chemical and Physical Properties

Names and Identifiers

• Magnetite
• bis(oxoferriooxy)iron
• hydroxy(oxo)iron - iron (2:1)
• Iron (ii,iii) oxide magnetofluid
• 11557 black
• black iron bm
• ept 500
• h 3s
• iron black
• kn 320
• magnetic black
• magnetic oxide
• Triiron(II,III) tetraoxide
• rb-bl
• E 172
• meramecm25
• h3s
• kn320
• ept500
• ironblack
• 11557black
• blackironbm
• Iron oxide black
• hydroxy(keto)iron
• hydroxy(oxo)iron
• FERRISPEC(TM) GC
• FERRISPEC(R) PL BLACK IRON OXIDE
• FERROUS(IC) OXIDE BLACK
• FERROUS/FERRIC OXIDE

• Inchi： 1S/3Fe.4O
• InChI Key： IKHQQBKIDMRMEU-UHFFFAOYSA-N
• SMILES： O.O.O.O.[Fe].[Fe].[Fe]

Computed Properties

• Exact Mass: 225.7984

Experimental Properties

• Density: 4.8-5.1 g/mL at 25 °C(lit.)
• Melting Point: 1538 °C(lit.)
• Solubility: DMSO:0.0(最大浓度 mg/mL);0.0(最大浓度 mM)
• PSA: 52.6

Magnetite Security Information

• WGK Germany：-
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• TSCA：Yes